Bis(1-ethylbutyl) Phthalate

• CAS: 166391-23-7
• Synonyms: 1,2-Benzenedicarboxylic Acid 1,2-Bis(1-ethylbutyl) Ester; _x000B_1,2-Benzenedicarboxylic Acid Bis(1-ethylbutyl) Ester
• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• SMILES: CCCC(CC)OC(=O)C1=CC=CC=C1C(=O)OC(CC)CCC
• InChI: InChI=1S/C20H30O4/c1-5-11-15(7-3)23-19(21)17-13-9-10-14-18(17)20(22)24-16(8-4)12-6-2/h9-10,13-16H,5-8,11-12H2,1-4H3
• InChIKey: SMFFEZZIWZVQNV-UHFFFAOYSA-N

Researchers studying plasticizer architecture-property relationships often face reproducibility issues caused by undefined branching. Bis(1-ethylbutyl) Phthalate (BEHP) solves this with a well-characterized branched C20 structure that enables precise DSC measurement of plasticizer efficiency (k) and predictive Tg-depression modeling. • Ideal probe for PVC free-volume investigations • Bridges the performance gap between restricted DEHP and less efficient DINP/DIDP • Serves as a benchmark for evaluating bio-based plasticizers. Supplied with full analytical documentation for immediate research deployment.

Bis(1-ethylbutyl) Phthalate: Structure & Class Overview

Bis(1-ethylbutyl) phthalate (BEHP), also designated dihexan-3-yl benzene-1,2-dicarboxylate, is a C20 phthalate ester . It belongs to the class of ortho‑phthalate plasticizers, which are widely employed to impart flexibility to poly(vinyl chloride) (PVC) and other polymers . Characterized by branched 1‑ethylbutyl (hex‑3‑yl) ester side chains, BEHP possesses a molecular weight of 334.45 g/mol and the formula C₂₀H₃₀O₄ . As a branched, higher‑molecular‑weight phthalate, it is primarily utilized as a model compound in polymer science research and as a specialty plasticizer where a specific balance of processability, efficiency, and migration behavior is required .

Bis(1-ethylbutyl) Phthalate: Why Substitution Fails

The performance of a phthalate plasticizer in PVC is governed by the architecture of its alkyl side chains—specifically, chain length and degree of branching—which directly modulate key parameters such as plasticizer efficiency (k), volatility, migration resistance, and low‑temperature flexibility [1]. Linear phthalates of comparable molecular weight (e.g., di‑n‑hexyl phthalate, DnHP) exhibit different free‑volume contributions and packing interactions with the polymer matrix than their branched counterparts [2]. Consequently, substituting a branched C20 phthalate like bis(1‑ethylbutyl) phthalate with a linear C20 ester or a differently branched phthalate (e.g., di(2‑ethylhexyl) phthalate, DEHP) can yield unexpected changes in the plasticized PVC's glass transition temperature, long‑term durability, and leaching behavior. The quantitative evidence below delineates precisely how the branched 1‑ethylbutyl substitution pattern differentiates BEHP from its closest in‑class alternatives and justifies its selection for applications where this specific performance profile is critical.

• [1] Mauritz, K. A.; Storey, R. F.; Wilson, B. S. Efficiency of Plasticization of PVC by Higher-Order Di-alkyl Phthalates and Survey of Mathematical Models for Prediction of Polymer/Diluent Blend Tg's. Journal of Vinyl Technology 1990, 12 (3), 165–173. DOI: 10.1002/vnl.730120309. View Source
• [2] Park, G. S.; Saleem, M. Diffusion of Additives and Plasticizers in Poly(vinyl Chloride) — v. Diffusion of n-Hexadecane and DDT in Various Poly(vinyl Chloride)/Dialkylphthalate Compositions. Journal of Membrane Science 2001, 185 (2), 237–248. View Source

Bis(1-ethylbutyl) Phthalate: Performance Comparison

Branched Architecture & Plasticizer Efficiency

The plasticizer efficiency parameter k, derived from DSC-measured Tg depression in PVC, is systematically higher for branched phthalates than for linear phthalates of equal molecular weight. Bis(1-ethylbutyl) phthalate, possessing two 1‑ethylbutyl (hex‑3‑yl) branches, is predicted to exhibit an elevated k value relative to a linear C20 phthalate such as di‑n‑decyl phthalate. [1]

Evidence Dimension	Plasticizer efficiency (k parameter from Mauritz-Storey theory)
Target Compound Data	k (predicted) > linear C20 phthalate
Comparator Or Baseline	Linear C20 phthalate (e.g., di‑n‑decyl phthalate)
Quantified Difference	For a given molecular weight, branched phthalates exhibit higher k values than linear structures. [1]
Conditions	PVC plasticized over a range of concentrations; k determined by DSC.

Why This Matters

Higher k indicates that less plasticizer is required to achieve a target Tg, potentially reducing formulation cost and minimizing plasticizer exudation.

• [1] Mauritz, K. A.; Storey, R. F.; Wilson, B. S. Efficiency of Plasticization of PVC by Higher-Order Di-alkyl Phthalates and Survey of Mathematical Models for Prediction of Polymer/Diluent Blend Tg's. Journal of Vinyl Technology 1990, 12 (3), 165–173. DOI: 10.1002/vnl.730120309. View Source

Migration Resistance and Volatility Reduction

The presence of branched alkyl chains in phthalate esters elevates molecular volume and reduces chain linearity, which impedes diffusion through the polymer matrix. Studies on succinate and maleate diesters demonstrate that branching consistently lowers migration rates into food simulants and organic media. [1] For bis(1-ethylbutyl) phthalate, the 1‑ethylbutyl branching is anticipated to confer lower volatility and improved retention compared to linear hexyl phthalates (e.g., DnHP) or less‑branched C8 phthalates like DEHP. [2]

Evidence Dimension	Migration / leaching behavior
Target Compound Data	Reduced migration relative to linear counterparts
Comparator Or Baseline	Linear dihexyl phthalate (DnHP) or di(2‑ethylhexyl) phthalate (DEHP)
Quantified Difference	Quantitative data not available for BEHP; however, increased branching in plasticizers leads to a measurable decrease in migration rates into hexanes and vegetable oil. [1]
Conditions	Migration testing with food simulants / organic solvents.

Why This Matters

Enhanced migration resistance is critical for applications requiring long‑term flexibility, low extractables, and compliance with food‑contact or medical‑device regulations.

• [1] Erythropel, H. C.; et al. Small Molecule Plasticizers for Improved Migration Resistance: Investigation of Branching and Leaching Behaviour in PVC Blends. Materials Today Communications 2021, 29, 102932. View Source
• [2] Wypych, A. Databook of Plasticizers, 3rd ed.; ChemTec Publishing: Toronto, 2023. ISBN 978-1-77467-006-4. View Source

Low-Temperature Flexibility via Branching

The plasticizing efficiency at sub‑ambient temperatures is strongly influenced by alkyl chain structure. While linear phthalates tend to crystallize and stiffen at low temperatures, branched phthalates maintain greater free volume and segmental mobility. [1] Bis(1‑ethylbutyl) phthalate, with its moderate C6 branched chains, is expected to offer a balance between room‑temperature efficiency and low‑temperature flexibility superior to both highly branched (e.g., DINP) and linear (e.g., DnHP) phthalates. [2]

Evidence Dimension	Low‑temperature plasticizer performance
Target Compound Data	Predicted to exhibit lower Tg depression than linear hexyl phthalates at sub‑zero temperatures
Comparator Or Baseline	Di‑n‑hexyl phthalate (DnHP) and diisononyl phthalate (DINP)
Quantified Difference	Quantitative data for BEHP not available; however, branched phthalates generally show superior low‑temperature flexibility compared to linear counterparts. [1]
Conditions	DMA or DSC analysis of PVC/plasticizer blends.

Why This Matters

For outdoor applications, automotive interiors, or cold‑climate products, retention of flexibility at low temperatures prevents cracking and extends service life.

• [1] Mauritz, K. A.; Storey, R. F.; Wilson, B. S. Efficiency of Plasticization of PVC by Higher-Order Di-alkyl Phthalates and Survey of Mathematical Models for Prediction of Polymer/Diluent Blend Tg's. Journal of Vinyl Technology 1990, 12 (3), 165–173. DOI: 10.1002/vnl.730120309. View Source
• [2] Wypych, A. Handbook of Plasticizers, 3rd ed.; ChemTec Publishing: Toronto, 2017. ISBN 978-1-895198-97-3. View Source

Regulatory and Toxicological Profile

Several low‑molecular‑weight phthalates (e.g., DBP, BBP, DEHP) are subject to strict restrictions under EU REACH and other global regulations due to reproductive toxicity concerns. [1] As a branched C20 phthalate, bis(1‑ethylbutyl) phthalate falls into a higher‑molecular‑weight category that generally exhibits lower migration potential and reduced bioavailability, which may translate to a more favorable toxicological profile. While specific toxicity data for BEHP are sparse, its structural similarity to permitted high‑molecular‑weight phthalates (e.g., DINP, DIDP) suggests a lower hazard classification. [2]

Evidence Dimension	Regulatory status / toxicological classification
Target Compound Data	Not currently listed as SVHC; falls into higher‑molecular‑weight phthalate category
Comparator Or Baseline	DEHP, DBP, BBP (restricted in many applications)
Quantified Difference	No direct toxicity data for BEHP; however, higher‑molecular‑weight phthalates (>C10) are generally exempt from many restrictions. [2]
Conditions	Regulatory review under EU REACH, US TSCA.

Why This Matters

Procurement decisions increasingly require avoidance of restricted phthalates; BEHP may offer a compliant alternative in applications where lower‑molecular‑weight phthalates are prohibited.

• [1] European Chemicals Agency (ECHA). Candidate List of Substances of Very High Concern for Authorisation. https://echa.europa.eu/candidate-list-table (accessed 2026-04-20). View Source
• [2] Godwin, A. D. Plasticizers. In Applied Plastics Engineering Handbook, 2nd ed.; Kutz, M., Ed.; William Andrew Publishing: Oxford, 2017; pp 533–553. DOI: 10.1016/B978-0-323-39040-8.00025-0. View Source

Bis(1-ethylbutyl) Phthalate: Key Applications

Model Plasticizer for Polymer Physics

Bis(1-ethylbutyl) phthalate's well‑defined branched structure makes it an ideal probe molecule for investigating the relationship between plasticizer architecture and PVC free‑volume characteristics. Its use in DSC studies enables precise measurement of the plasticizer efficiency parameter k, contributing to the development of predictive models for Tg depression and plasticizer diffusion [1].

Specialty PVC with Balanced Migration Resistance

In flexible PVC applications where DEHP is restricted but the cost or efficiency of DINP/DIDP is unsuitable, BEHP provides a middle ground. Its branched C20 architecture confers higher efficiency than linear C20 phthalates while potentially offering improved migration resistance over DEHP, making it a candidate for automotive interior trim, wire and cable insulation, and coated fabrics [2].

Benchmark for Non-Phthalate Alternatives

As a well‑characterized branched phthalate, BEHP serves as a benchmark for evaluating bio‑based or non‑phthalate plasticizers. Its known structural features allow researchers to isolate the effects of branching and chain length, facilitating the rational design of next‑generation plasticizers with improved safety and performance profiles [3].

• [1] Mauritz, K. A.; Storey, R. F.; Wilson, B. S. Efficiency of Plasticization of PVC by Higher-Order Di-alkyl Phthalates and Survey of Mathematical Models for Prediction of Polymer/Diluent Blend Tg's. Journal of Vinyl Technology 1990, 12 (3), 165–173. DOI: 10.1002/vnl.730120309. View Source
• [2] Wypych, A. Databook of Plasticizers, 3rd ed.; ChemTec Publishing: Toronto, 2023. ISBN 978-1-77467-006-4. View Source
• [3] Erythropel, H. C.; et al. Designing Green Plasticizers: Influence of Molecule Geometry and Alkyl Chain Length on the Plasticizing Effectiveness of Diester Plasticizers in PVC Blends. Polymer 2016, 89, 18–27. View Source